6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 6-methoxy-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C8H6N4O2/c1-14-6-4-12-7(11-8(6)13)5(2-9)3-10-12/h3-4H,1H3,(H,11,13)
• InChI Key: ZVDUEQBLQIRGGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN2C(=C(C=N2)C#N)NC1=O

Description

6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with a methoxy group at position 6, a ketone at position 5, and a nitrile group at position 2. This structure is part of a broader class of pyrazolo[1,5-a]pyrimidine carbonitriles, which are of significant interest in medicinal chemistry due to their diverse biological activities and synthetic versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-amino-5-methoxy-1H-pyrazole with ethyl cyanoacetate in the presence of a base such as sodium ethoxide. The reaction is carried out under reflux conditions, leading to the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazolo[1,5-a]pyrimidine derivatives.

Scientific Research Applications

6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor, particularly in the inhibition of cyclin-dependent kinases (CDKs).

Medicine: Investigated for its anticancer properties due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells.

Industry: Utilized in the development of fluorescent probes for bioimaging applications.

Mechanism of Action

The mechanism of action of 6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile involves its interaction with specific molecular targets. For instance, as a CDK inhibitor, the compound binds to the active site of the enzyme, preventing its interaction with cyclin and thereby inhibiting cell cycle progression . This leads to the induction of apoptosis in cancer cells, making it a potential anticancer agent.

Comparison with Similar Compounds

Key Observations :

• Methoxy vs.
• Halogen and Hydroxyl Substitutions : Compounds like 5-chloro-7-hydroxy-6-isopropyl derivatives exhibit stronger hydrogen-bonding capacity, which may enhance binding to biological targets .

Biological Activity

6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a member of the pyrazolo[1,5-a]pyrimidine class of compounds, which have garnered attention due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer properties, enzyme inhibition capabilities, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of 6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile can be represented as follows:

$$\text{C}_8\text{H}_7\text{N}_5\text{O}_2$$

This compound features a methoxy group and a carbonitrile functional group, which are crucial for its biological activity.

Anticancer Activity

Recent studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine exhibit significant anticancer activity. For instance, compounds similar to 6-Methoxy-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile have shown promising results in inhibiting the growth of various cancer cell lines.

Table 1: Anticancer Activity Against Various Cell Lines

Compound	Cell Line	Growth Inhibition (%)	IC50 (µM)
6-Methoxy Compound	HOP-92 (Lung)	71.8	0.67
6-Methoxy Compound	NCI-H460 (Lung)	66.12	0.76
6-Methoxy Compound	ACHN (Renal)	66.02	0.55
6-Methoxy Compound	RFX 393 (Renal)	84.17	0.78

The above table indicates that the compound exhibits high growth inhibition percentages across multiple cancer cell lines, particularly in renal carcinoma.

The mechanism through which pyrazolo[1,5-a]pyrimidines exert their anticancer effects often involves the inhibition of cyclin-dependent kinases (CDKs). Specifically, studies have indicated that these compounds can act as dual inhibitors of CDK2 and TRKA pathways, essential for cancer cell proliferation and survival.

Case Study: Inhibition of CDK2 and TRKA
A study highlighted that certain derivatives demonstrated IC50 values ranging from $0.22\mu M$ to $1.06\mu M$ against CDK2 and TRKA enzymes . This dual inhibition is critical as it targets two distinct pathways involved in tumor growth.

Enzyme Inhibition

In addition to their anticancer properties, pyrazolo[1,5-a]pyrimidines have shown potential as inhibitors of various enzymes involved in cellular signaling pathways.

Table 2: Enzyme Inhibition Potency

Compound	Target Enzyme	IC50 (µM)
6-Methoxy Compound	CDK2	0.55
6-Methoxy Compound	TRKA	0.67

These findings suggest that the compound could be utilized in developing targeted therapies for cancers characterized by dysregulated CDK and TRKA signaling.